Cas no 1105228-21-4 (N-(4-chlorophenyl)methyl-3-5-(2,2-dimethylpropyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide)

• Product Name: N-(4-chlorophenyl)methyl-3-5-(2,2-dimethylpropyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide
• CAS No: 1105228-21-4
• MF: C₂₀H₂₇ClN₄O₂
• MW: 390.906983613968
• CID: 5980038
• PubChem ID: 44068280
• Update Time: 2025-10-23

N-(4-chlorophenyl)methyl-3-5-(2,2-dimethylpropyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-3-5-(2,2-dimethylpropyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide
• N-[(4-chlorophenyl)methyl]-3-[5-(2,2-dimethylpropyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide
• F5492-0110
• SR-01000922777
• N-(4-chlorobenzyl)-3-(5-neopentyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• AKOS024510937
• 1105228-21-4
• VU0645097-1
• SR-01000922777-1

• Inchi： 1S/C20H27ClN4O2/c1-20(2,3)11-17-23-24-18(27-17)15-5-4-10-25(13-15)19(26)22-12-14-6-8-16(21)9-7-14/h6-9,15H,4-5,10-13H2,1-3H3,(H,22,26)
• InChI Key： ABJPDLGUXIPLSF-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=C(Cl)C=C2)=O)CCCC(C2=NN=C(CC(C)(C)C)O2)C1

Computed Properties

• Exact Mass: 390.1822538g/mol
• Monoisotopic Mass: 390.1822538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.3Ų

Additional information on N-(4-chlorophenyl)methyl-3-5-(2,2-dimethylpropyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide

Chemical Compound CAS No. 1105228-21-4: N-(4-chlorophenyl)methyl-3-5-(2,2-dimethylpropyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide

The compound with CAS No. 1105228-21-4, named N-(4-chlorophenyl)methyl-3-5-(2,2-dimethylpropyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a carboxamide group and an oxadiazole moiety. The presence of a 4-chlorophenyl group further enhances its chemical diversity and functional properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and materials science. The oxadiazole moiety in this compound is known to exhibit unique electronic properties, making it a valuable component in the development of new pharmaceutical agents. For instance, research has shown that oxadiazole derivatives can act as potent inhibitors of certain enzymes, potentially leading to novel therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

The piperidine ring in the molecule contributes to its structural stability and enhances its solubility in organic solvents. This feature is particularly advantageous in chemical synthesis and formulation processes. Additionally, the substitution pattern of the piperidine ring with a carboxamide group introduces hydrogen bonding capabilities, which can be exploited in designing bioactive molecules.

The 4-chlorophenyl group attached to the molecule introduces aromaticity and electronic modulation effects. Chlorine substitution on the phenyl ring is known to increase the lipophilicity of the compound, which can improve its bioavailability when used in pharmacological applications. Furthermore, the presence of this group may also influence the compound's interaction with biological targets such as proteins and nucleic acids.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. For example, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential role as a lead compound in drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution reactions and amide bond formation. The use of microwave-assisted synthesis techniques has been reported to significantly enhance the yield and purity of such compounds, making them more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes hydrolytic cleavage at the amide bond, leading to the formation of less complex byproducts. This information is vital for ensuring sustainable practices in chemical manufacturing.

In conclusion, CAS No. 1105228-21-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a promising candidate for advancing research in drug discovery, materials science, and environmental chemistry.